Cas no 61286-42-8 (Hexanedioic acid, 2-ethylhexyl 3-methoxybutyl ester)

• Product Name: Hexanedioic acid, 2-ethylhexyl 3-methoxybutyl ester
• CAS No: 61286-42-8
• MF: C₁₉H₃₆O₅
• MW: 344.48614692688
• CID: 485791
• PubChem ID: 71397395
• Update Time: 2025-04-19

Hexanedioic acid, 2-ethylhexyl 3-methoxybutyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-ethylhexyl 3-methoxybutyl ester
• 6-O-(2-ethylhexyl) 1-O-(3-methoxybutyl) hexanedioate
• 61286-42-8
• DTXSID00818900
• 2-Ethylhexyl 3-methoxybutyl hexanedioate

• Inchi： 1S/C19H36O5/c1-5-7-10-17(6-2)15-24-19(21)12-9-8-11-18(20)23-14-13-16(3)22-4/h16-17H,5-15H2,1-4H3
• InChI Key： LLHNDHZVBKSGAF-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(=O)OCCC(C)OC)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 344.25638
• Monoisotopic Mass: 344.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83